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For Researchers, Scientists, and Drug Development Professionals

Introduction
Gummiferin, also known as 4-carboxyatractyloside (CATR), is a potent toxic diterpene

glycoside found in various plants, most notably the Mediterranean thistle Atractylis gummifera.

Its primary mechanism of toxicity involves the specific and potent inhibition of the mitochondrial

ADP/ATP translocase (ANT), a critical component of oxidative phosphorylation. This disruption

of cellular energy metabolism can lead to severe hepato- and nephrotoxicity. Accurate

quantification of Gummiferin in biological matrices is crucial for toxicological studies,

pharmacokinetic analysis, and the development of potential therapeutic interventions.

These application notes provide detailed protocols for the quantification of Gummiferin in

biological samples using High-Performance Liquid Chromatography-High-Resolution Tandem

Mass Spectrometry (HPLC-HRMS/MS) and a proposed Enzyme-Linked Immunosorbent Assay

(ELISA).

Signaling Pathway of Gummiferin
Gummiferin's primary molecular target is the Adenine Nucleotide Translocator (ANT) located

in the inner mitochondrial membrane. By binding to ANT, Gummiferin allosterically locks the
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transporter in a conformation that prevents the exchange of mitochondrial ATP for cytosolic

ADP. This leads to a cascade of events culminating in cellular dysfunction and death.
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Caption: Gummiferin's mechanism of action.

Analytical Techniques for Gummiferin Quantification
High-Performance Liquid Chromatography-High-
Resolution Tandem Mass Spectrometry (HPLC-
HRMS/MS)
This is the gold-standard method for the sensitive and specific quantification of Gummiferin in

complex biological matrices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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